N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-bromobenzoate
• InChI: InChI=1S/C15H13BrN2O2/c1-10-6-8-11(9-7-10)14(17)18-20-15(19)12-4-2-3-5-13(12)16/h2-9H,1H3,(H2,17,18)
• InChI Key: VWLSBIULNCKNAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=CC=C2Br)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=CC=C2Br)/N
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

N-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide, also known as BBIC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BBIC is a synthetic molecule that belongs to the family of carboximidamide derivatives.

Mechanism of Action

The mechanism of action of N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide is not fully understood. However, studies have suggested that N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide may exert its biological effects through the inhibition of certain enzymes and the modulation of signaling pathways. For example, N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has also been shown to modulate the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a role in inflammation and cell proliferation.
Biochemical and Physiological Effects
N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to exhibit anti-inflammatory and anti-tumor activities in vitro and in vivo. In one study, N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide was found to inhibit the growth of human lung cancer cells by inducing cell cycle arrest and apoptosis. N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has also been shown to inhibit the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to exhibit fluorescent properties, making it a potential tool for imaging and sensing applications.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide also exhibits fluorescent properties, making it a useful tool for imaging and sensing applications. However, one limitation of using N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its potential applications in certain biological systems.

Future Directions

There are several potential future directions for research on N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide. One area of interest is the development of N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide-based fluorescent probes for detecting metal ions in biological systems. Another area of interest is the synthesis of N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide-based MOFs with improved gas storage and separation properties. Additionally, further studies are needed to fully understand the mechanism of action of N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide and its potential applications in medicinal chemistry.

Scientific Research Applications

N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to exhibit anti-inflammatory and anti-tumor activities. N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. In materials science, N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In catalysis, N'-[(2-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been used as a ligand for the synthesis of chiral catalysts with potential applications in asymmetric synthesis.